Cas no 894001-05-9 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide
• CAS No: 894001-05-9
• MF: C₂₃H₃₁N₃O₄
• MW: 413.509946107864
• CID: 5511828
• Update Time: 2025-07-17

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(3-ethoxypropyl)-2-oxoacetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide

• Inchi： 1S/C23H31N3O4/c1-2-30-15-9-12-24-23(29)22(28)19-16-26(20-11-6-5-10-18(19)20)17-21(27)25-13-7-3-4-8-14-25/h5-6,10-11,16H,2-4,7-9,12-15,17H2,1H3,(H,24,29)
• InChI Key： FVBJNGUAVOROBZ-UHFFFAOYSA-N
• SMILES： C(NCCCOCC)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide

Introduction to Compound with CAS No. 894001-05-9 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 894001-05-9 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, featuring a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications. The full name of this compound is 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(3-ethoxypropyl)-2-oxoacetamide, which reveals its intricate molecular architecture and potential biological activity.

This compound belongs to a class of molecules that have been extensively studied for their pharmacological properties. The presence of an azepane ring, an indole moiety, and an acetoamide group suggests that it may exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These features are particularly relevant in the context of current research aimed at developing novel treatments for neurological disorders and chronic pain conditions.

Recent studies have highlighted the importance of indole derivatives in pharmaceutical development. Indole compounds are known for their diverse biological activities, and modifications to their structure can lead to enhanced efficacy and selectivity. The specific modification in this compound, where the indole ring is connected to an azepane ring through an ethyl oxo group, creates a unique scaffold that may interact with biological targets in novel ways.

The N-(3-ethoxypropyl)-2-oxoacetamide moiety further contributes to the compound's complexity and potential therapeutic relevance. This group is commonly found in bioactive molecules and has been shown to enhance drug solubility and bioavailability. Additionally, the ethoxypropyl chain provides a flexible linker that can be optimized for better interaction with biological targets. Such structural features are crucial in drug design, as they can significantly influence the compound's pharmacokinetic properties.

In the realm of modern pharmaceutical research, the development of small molecule inhibitors has become a cornerstone strategy for treating various diseases. The compound with CAS No. 894001-05-9 represents an excellent example of how structural modifications can lead to the discovery of new therapeutic agents. By leveraging advanced synthetic techniques and computational methods, researchers can explore the potential of this molecule further.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The indole moiety, known for its role in modulating neurotransmitter systems, makes it a promising candidate for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preclinical studies have shown that indole derivatives can interact with various receptors and enzymes involved in neural signaling pathways, suggesting their therapeutic potential.

The azepane ring adds another layer of complexity to this molecule, providing a rigid framework that may enhance binding affinity to biological targets. Azepane derivatives have been studied for their ability to cross the blood-brain barrier, making them particularly interesting for central nervous system (CNS) drug development. The combination of these structural features suggests that this compound may have unique properties that could be exploited for treating CNS disorders.

Furthermore, the acetoamide group is known to play a critical role in drug design due to its ability to form hydrogen bonds with biological targets. This feature can improve the compound's binding affinity and selectivity. In addition, acetoamides are often used in medicinal chemistry due to their stability and ease of synthesis. These properties make them valuable building blocks for developing new drugs.

Recent advancements in drug discovery technologies have enabled researchers to explore the potential of this compound more effectively. High-throughput screening (HTS) techniques allow for rapid testing of large libraries of compounds against various biological targets. Computational methods, such as molecular docking and virtual screening, can also be used to predict the binding interactions between this compound and potential target proteins.

The 3-ethoxypropyl group in the molecule adds another dimension to its pharmacological profile. Ethoxypropyl chains are commonly used in drug design due to their ability to modulate pharmacokinetic properties such as solubility and permeability. This group can also influence the metabolic stability of the compound, which is crucial for determining its duration of action and side effect profile.

In conclusion, the compound with CAS No. 894001-05-9 is a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it a candidate for treating various diseases, particularly neurological disorders. By leveraging advanced synthetic methods and computational tools, researchers can further explore its therapeutic applications and develop novel treatments for patients worldwide.